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Compound of Interest

Compound Name: Pex5-pex14 ppi-IN-1

Cat. No.: B12395993 Get Quote

For Research Use Only. Not for use in humans or animals.

This document provides crucial safety and logistical guidance for the proper handling and

disposal of Pex5-Pex14 ppi-IN-1, a small molecule inhibitor of the PEX14-PEX5 protein-protein

interaction. This information is intended for researchers, scientists, and drug development

professionals to ensure a safe laboratory environment and compliance with standard

regulations. In the absence of a specific Safety Data Sheet (SDS), this compound should be

handled as a potentially hazardous substance.

I. Understanding Pex5-Pex14 ppi-IN-1
Pex5-Pex14 ppi-IN-1 is a research compound designed to disrupt the interaction between the

PEX5 and PEX14 proteins, which is crucial for glycosome biogenesis in Trypanosoma

parasites.[1] While specific toxicity and hazard data are not readily available, its biological

activity warrants careful handling and disposal to minimize potential risks to personnel and the

environment.
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Property Value Source

Molecular Formula C26H28N4O3 [2]

Ki 53 μM [2][3]

EC50 (T. b. brucei) 5 μM [3]

Storage Temperature -20°C

II. Personal Protective Equipment (PPE) and Safe
Handling
Due to the unknown hazard profile of Pex5-Pex14 ppi-IN-1, stringent adherence to safety

protocols is mandatory.

Engineering Controls: All handling of the solid compound and its solutions should be

conducted in a certified chemical fume hood to prevent inhalation of dust or aerosols.

Personal Protective Equipment:

Eye Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Use chemically resistant gloves (e.g., nitrile). Inspect gloves for tears or

punctures before and during use. Change gloves immediately if contaminated.

Body Protection: A lab coat must be worn at all times.

Respiratory Protection: If there is a risk of generating dust or aerosols outside of a fume

hood, a NIOSH-approved respirator is required.

III. Step-by-Step Disposal Protocol
The disposal of Pex5-Pex14 ppi-IN-1 and associated waste must be managed through your

institution's Environmental Health and Safety (EHS) department. Do not dispose of this

compound down the drain or in regular trash.

1. Waste Segregation:
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Solid Waste:

Collect unused or expired solid Pex5-Pex14 ppi-IN-1.

Include any materials contaminated with the solid compound, such as weigh boats,

spatulas, and contaminated gloves or bench paper.

Liquid Waste:

Collect all solutions containing Pex5-Pex14 ppi-IN-1, including stock solutions,

experimental media, and the first rinse of any container that held the compound.

Segregate aqueous solutions from those containing organic solvents.

Sharps Waste:

Dispose of any chemically contaminated sharps, such as pipette tips, needles, and broken

glass, in a designated, puncture-resistant sharps container labeled for hazardous chemical

waste.

2. Waste Container Management:

Container Type: Use only approved, leak-proof, and chemically compatible containers for

hazardous waste. Ensure containers have secure, tight-fitting lids.

Labeling: All waste containers must be clearly labeled with:

The words "Hazardous Waste"

The full chemical name: "Pex5-Pex14 ppi-IN-1"

A list of all constituents, including solvents and their approximate concentrations.

The date when waste was first added to the container.

Storage:

Keep waste containers closed at all times, except when adding waste.
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Store waste in a designated, secure, and well-ventilated satellite accumulation area, away

from general laboratory traffic.

Ensure secondary containment is used for liquid waste containers to prevent spills.

3. Requesting Waste Pickup:

Follow your institution's specific procedures for requesting a chemical waste pickup from the

EHS department.

Do not allow hazardous waste to accumulate. Request a pickup when the container is full or

according to your institution's guidelines.

4. Spill Management:

In case of a spill, evacuate the area and prevent others from entering.

If the spill is small and you are trained to handle it, wear appropriate PPE and use a

chemical spill kit to absorb the material.

Place all cleanup materials in a sealed, labeled hazardous waste container.

For large spills, or if you are unsure how to proceed, contact your institution's EHS

department immediately.

IV. Experimental Workflow and Disposal Logic
The following diagrams illustrate the general workflow for experiments involving Pex5-Pex14
ppi-IN-1 and the decision-making process for its proper disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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